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Compound of Interest

Compound Name: 1-(3-Chlorophenoxy)propan-2-one

CAS No.: 15422-18-1

Cat. No.: B097190

Get Quote

Comprehensive Safety & Operational Guide: Handling 1-(3-Chlorophenoxy)propan-2-one

Chemical Profile and Mechanistic Risk Assessment
1-(3-Chlorophenoxy)propan-2-one (CAS: 15422-18-1) is a halogenated organic building

block frequently utilized in the synthesis of complex pharmaceutical intermediates and

agrochemicals[1]. While highly valuable in drug development, its molecular structure—a

lipophilic chlorophenoxy ring coupled with a reactive ketone moiety—dictates a specific and

stringent hazard profile.

Causality of Toxicity: The lipophilic nature of the chlorophenoxy group facilitates rapid

permeation through unprotected biological membranes, such as the epidermis and corneal

epithelium[2]. Once absorbed, chlorophenoxy derivatives act as severe ocular and dermal

irritants, potentially disrupting cellular metabolic pathways and causing protein denaturation at

the site of contact[2]. Furthermore, inhalation of its dust or vapor can cause respiratory tract

irritation, necessitating rigorous engineering controls and barrier protection[3].
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Personal Protective Equipment (PPE) Specification
Matrix
To mitigate the risks associated with membrane permeation and mucosal irritation, standard

latex gloves and safety glasses are insufficient. The following table outlines the quantitatively

and categorically validated PPE required for handling this compound[4],[3].
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PPE Category
Specification /
Material

Regulatory
Standard

Breakthrough /
Replacement

Causality /
Rationale

Hand Protection

Nitrile Butadiene

Rubber (NBR),

min thickness

0.11 mm

EN 374 / OSHA

29 CFR

1910.138

> 480 minutes;

replace

immediately if

contaminated

Nitrile provides a

superior steric

and chemical

barrier against

lipophilic

aromatic ethers

compared to

latex[4].

Eye/Face

Protection

Tight-fitting

chemical safety

goggles (indirect

venting)

EN 166 / ANSI

Z87.1

Inspect before

each use

Chlorophenoxy

compounds are

severe ocular

irritants; indirect

venting prevents

vapor

intrusion[2],[3].

Body Protection

Chemically

resistant, flame-

retardant lab

coat

NFPA 2112 / EN

13034

Wash/replace

post-campaign

Prevents dermal

accumulation of

aerosolized

particulates

during transfer

operations[4].

Respiratory

Half-mask

respirator with

ABEK-P3 filter

cartridges

NIOSH / EN

14387

Replace

cartridges per

manufacturer

schedule

Required only if

engineering

controls (fume

hood) fail or

during bulk

powder

transfer[3].

Operational Workflow: Safe Handling Protocol
Trustworthy laboratory science relies on reproducible, self-validating safety systems. Do not

merely wear PPE; integrate it into a controlled operational workflow.
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Step-by-Step Methodology:

Pre-Operational Verification: Ensure the chemical fume hood is operating with a face velocity

of 80–100 feet per minute (fpm). Verify that the eyewash station and spill kit are within a 10-

second unobstructed path[3].

Aseptic Donning: Don the chemically resistant lab coat, followed by chemical safety goggles.

Apply nitrile gloves last, ensuring the cuffs overlap the sleeves of the lab coat to eliminate

exposed skin[4].

Execution within Engineering Controls: Weigh and transfer 1-(3-Chlorophenoxy)propan-2-
one strictly within the designated fume hood. Use anti-static spatulas to minimize dust

generation. Keep the sash as low as possible to provide a physical barrier against

unexpected splashing or aerosolization[3].

Doffing and Decontamination: Upon completion, wipe down the exterior of the primary

container with a compatible solvent (e.g., dilute ethanol or isopropanol). Doff gloves by

turning them inside out to trap contaminants, and wash hands immediately with soap and

water[4].
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Operational Workflow for Handling 1-(3-Chlorophenoxy)propan-2-one
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Spill Response and Hazardous Waste Disposal Plan
Chlorinated aromatic compounds pose significant environmental hazards and must not be

introduced into standard municipal waste or aqueous sewage systems[3].

Step-by-Step Spill Response Methodology:

Immediate Assessment & Evacuation: If a spill occurs outside the fume hood, immediately

alert personnel in the vicinity. For major spills (>50g), evacuate the lab and contact the

institutional HazMat team[4].

Containment (Minor Spills): Don fresh PPE. Cover the spilled 1-(3-Chlorophenoxy)propan-
2-one with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or

specialized chemical binding pads). Do NOT use combustible materials like sawdust[3].

Mechanical Recovery: Carefully sweep the absorbed mixture using a spark-proof dustpan

and brush. Avoid vigorous sweeping to prevent the aerosolization of contaminated dust[3].

Waste Consolidation & Disposal: Transfer the recovered material into a chemically

compatible, sealable hazardous waste container (e.g., high-density polyethylene). Label the

container clearly with the chemical name, CAS number (15422-18-1), and the hazard class

(Toxic/Irritant)[1],[4].

Incineration Protocol: Dispose of the sealed waste through a licensed environmental

disposal service. The standard disposal method is controlled high-temperature incineration

equipped with an alkaline scrubber, as the combustion of chlorophenoxy compounds

generates toxic hydrogen chloride (HCl) gas[3].
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Decision Tree for 1-(3-Chlorophenoxy)propan-2-one Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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